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Compound of Interest

Compound Name: TDI-11861

Cat. No.: B10856158

Essential Safety and Handling Guide for TDI-
11861

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of TDI-11861, a potent and selective soluble adenylyl cyclase (SAC) inhibitor. The following
procedural guidance is designed to ensure the safe handling, use, and disposal of this
compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

While one supplier Safety Data Sheet (SDS) classifies TDI-11861 as not a hazardous
substance or mixture, another advises treating it as potentially hazardous until more
information is available.[1][2] Therefore, a cautious approach is recommended. The primary
routes of exposure are inhalation, ingestion, and skin/eye contact.

Recommended Personal Protective Equipment (PPE):
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Equipment

Specification

Purpose

Eye Protection

Safety glasses with side

shields or goggles.

Protects against splashes of
solutions containing TDI-
11861.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

Prevents direct skin contact.

Body Protection

Laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for
handling small quantities in a
well-ventilated area. Use a
NIOSH-approved respirator if

generating dust or aerosols.

Prevents inhalation of the
compound, especially if in

powdered form.

Chemical and Physical Properties

A clear understanding of TDI-11861's properties is crucial for its proper handling and storage.

Property Value Source
Molecular Formula C22H25CIF2N6O3 [1][3]
Molecular Weight 494.9 g/mol [11[3]
Appearance Solid [1]
Purity >95% [1]
Soluble in DMSO (up to 50
Solubility mg/mL with ultrasound) and [3]
ethanol (up to 100 mM).
Store as a solid at -20°C for up
Storage [1]

to 4 years.

Experimental Protocols
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Preparation of Stock Solutions

TDI-11861 is typically supplied as a solid.[1] Stock solutions should be prepared in a chemical
fume hood.

Materials:

TDI-11861 solid

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, conical tubes (e.g., 1.5 mL or 15 mL)

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibrate the vial of solid TDI-11861 to room temperature before opening.
e Weigh the desired amount of TDI-11861 in a sterile microcentrifuge tube.

e Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10
mM).

» Vortex the solution thoroughly to dissolve the solid.
« If necessary, use an ultrasonic bath to aid dissolution.[3]

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

» Store stock solutions at -20°C for up to 1 month or at -80°C for up to 6 months.[4]
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Stock Solution Preparation
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Caption: Workflow for TDI-11861 Stock Solution Preparation.

In Vitro Handling for Cellular Assays

This protocol provides a general guideline for using TDI-11861 in cell-based experiments.
Procedure:
e Thaw an aliquot of the TDI-11861 stock solution at room temperature.

 Dilute the stock solution to the final working concentration in the appropriate cell culture
medium.

» Ensure thorough mixing of the final solution before adding it to the cells.
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e For example, a study on rat 4-4 cells used TDI-11861 at a concentration of 5.5 nM for 15
minutes to inhibit SAC-mediated cAMP accumulation.[3][4]

In Vivo Handling for Animal Studies

This protocol is based on studies in male CD-1 mice. All animal procedures must be approved
by an Institutional Animal Care and Use Committee (IACUC).

Procedure:

Prepare the dosing solution from the stock solution using a suitable vehicle.

A study in mice used a single oral dose of 50 mg/kg to induce a reversible contraceptive
effect.[3]

Administer the solution to the animals using appropriate and humane techniques (e.g., oral

gavage).

Monitor the animals for any adverse effects.

Signaling Pathway of TDI-11861

TDI-11861 is an inhibitor of soluble adenylyl cyclase (sAC).
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TDI-11861 ATP

Downstream Effects

Click to download full resolution via product page
Caption: TDI-11861 Inhibition of the SAC Signaling Pathway.

Disposal Plan

Proper disposal of TDI-11861 and its containers is essential to prevent environmental
contamination and ensure laboratory safety.

Procedure:

e Unused Solid Compound and Empty Containers: Dispose of as chemical waste in
accordance with local, state, and federal regulations. Do not dispose of in regular trash.

e Solutions: Collect all solutions containing TDI-11861 in a designated, labeled hazardous

waste container.

» Contaminated Materials: Dispose of any materials that have come into contact with TDI-
11861 (e.g., pipette tips, gloves, paper towels) as chemical waste.
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Disposal Workflow
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Caption: Disposal Workflow for TDI-11861 Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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